![molecular formula C10H10ClNOS B12901815 2-((3-Chloropropyl)thio)benzo[d]oxazole](/img/structure/B12901815.png)
2-((3-Chloropropyl)thio)benzo[d]oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- Benzoxazole derivatives have gained significance due to their diverse pharmacological activities, including antibacterial, antifungal, anticancer, anti-inflammatory, and more .
- Let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and comparisons.
2-((3-Chloropropyl)thio)benzo[d]oxazole: is a benzoxazole derivative with the chemical formula C10H10ClNOS .
Preparation Methods
Chemical Reactions Analysis
- Common reagents and conditions depend on the specific reaction type.
- Major products formed from these reactions would vary based on the reaction conditions.
2-((3-Chloropropyl)thio)benzo[d]oxazole: can undergo various reactions, including oxidation, reduction, and substitution.
Scientific Research Applications
- This compound finds applications in:
Antimicrobial Activity: It exhibits antimicrobial properties against Gram-positive and Gram-negative bacteria, as well as fungi .
Anticancer Activity: Certain derivatives show promising anticancer effects .
Other Fields: It may have applications in other areas such as anti-inflammatory, antihistamine, and inhibition of hepatitis C virus .
Mechanism of Action
- The precise mechanism by which 2-((3-Chloropropyl)thio)benzo[d]oxazole exerts its effects remains an active area of research.
- Molecular targets and pathways involved need further investigation.
Comparison with Similar Compounds
- While I don’t have specific information on similar compounds, it’s essential to highlight the uniqueness of this compound in comparison to related structures.
Properties
Molecular Formula |
C10H10ClNOS |
---|---|
Molecular Weight |
227.71 g/mol |
IUPAC Name |
2-(3-chloropropylsulfanyl)-1,3-benzoxazole |
InChI |
InChI=1S/C10H10ClNOS/c11-6-3-7-14-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2 |
InChI Key |
RSBXXWSJTZDBHJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCCCCl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.